Cas no 1881817-74-8 (N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide)

• Product Name: N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide
• CAS No: 1881817-74-8
• MF: C₁₀H₂₀N₂OS
• MW: 216.343601226807
• CID: 5104147
• Update Time: 2026-03-03

N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(sec-butyl)-3-(thietan-3-ylamino)propanamide
• N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide

• Inchi： 1S/C10H20N2OS/c1-3-8(2)12-10(13)4-5-11-9-6-14-7-9/h8-9,11H,3-7H2,1-2H3,(H,12,13)
• InChI Key： OCHRXJFBTNPOJV-UHFFFAOYSA-N
• SMILES： C(NC(C)CC)(=O)CCNC1CSC1

Additional information on N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide

Introduction to N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide (CAS No. 1881817-74-8)

N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide is a specialized chemical compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 1881817-74-8, has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in drug development and biochemical studies.

The molecular structure of N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide consists of a butyl group attached to an amide functional group, which is further linked to a thietan ring substituted with an amino group. This intricate arrangement contributes to the compound's reactivity and makes it a valuable candidate for various synthetic and analytical applications.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with complex molecular architectures, as they often exhibit enhanced biological activity and selectivity. N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide, with its distinctive features, has been explored in several preliminary studies for its potential role in modulating biological pathways.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The presence of both amide and thietan functionalities allows for diverse modifications, enabling researchers to tailor its properties for specific applications. For instance, the amide group can participate in hydrogen bonding interactions, while the thietan ring offers a scaffold for further derivatization, making it an attractive building block for drug discovery.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide and biological targets. Molecular docking studies have revealed that this compound can interact with various proteins and enzymes, suggesting its potential as an inhibitor or modulator in therapeutic contexts. These findings align with the growing trend of developing targeted therapies based on small molecule interactions.

The synthesis of N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The process typically begins with the formation of the thietan ring through cyclization reactions, followed by functionalization with the appropriate amino and butyl groups. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results.

In terms of analytical characterization, N-(butan-2-yl)-3-[(thietan-3-yl)amino]propanamide has been extensively analyzed using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed insights into the compound's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications.

The potential applications of N-(butan-2-yl)-3-[(thietan-3-y l)amino]propanamide extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. Additionally, its ability to interact with biological targets suggests possible uses in diagnostic tools and biomarker discovery.

As research in this field continues to evolve, the demand for high-quality chemical compounds like N-(butan -2 -y l)-3 -[(thietan -3 -y l)amino]propanamide is expected to grow. Collaborative efforts between academia and industry are essential to harness its full potential and translate laboratory findings into tangible benefits for society.